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Compound of Interest

Compound Name: TALLOW AMINE ACETATE

Cat. No.: B1167576 Get Quote

This technical guide provides a comprehensive overview of tallow amine acetate and its

related compounds, focusing on their chemical identifiers, properties, and applications. This

document is intended for researchers, scientists, and professionals in drug development and

industrial applications who require detailed information on these substances.

Chemical Identity and Properties
Tallow amine acetate and its derivatives are cationic surfactants derived from tallow, which is

animal fat. These compounds are utilized in a variety of industrial applications due to their

surface-active properties. The specific properties and identifiers can vary depending on the

degree of hydrogenation and other modifications.
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Chemical Name CAS Number EINECS Number Synonyms

Tallow Amine Acetate 61790-60-1 263-150-8

(tallowalkyl)amineacet

ate;

amines,tallowalkyl,ace

tates; Primary

tallowamine acetate

salt; Tallowalkylamine

acetates[1][2][3]

Hydrogenated Tallow

Amine Acetate
61790-59-8 263-149-2

Amines, hydrogenated

tallow alkyl, acetates;

Armac HT;

Hydrogenated tallow

alkylamines

acetates[4][5]

Tallow Diamine

Acetate
61791-54-6 -

N-Tallow-1,3-

propanediamine

acetate; Tallow

diamino propane

acetate; N-Tallow

propylene diamine

acetate[6]

Ethoxylated Tallow

Amine
61791-26-2 -

Polyoxyethylene

tallow amine[7]

Amines, hydrogenated

tallow alkyl,

ethoxylated, acetates

(salts)

68201-30-9 -

tallow alkylamine

acetate,

hydrogenated,

ethoxylated[8]
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Property
Tallow Amine
Acetate

Hydrogenated
Tallow Amine
Acetate

Tallow Diamine
Acetate

Appearance (25°C)
Colorless or yellowish

liquid[3]

White to off-white

solid[4]

Light yellow to yellow

liquid[6]

Purity/Concentration - 95%[4] 97%[6]

Amine Value (mg

KOH/g)
- 90-100[4] 205-216[6]

Moisture Content (%) - ≤ 0.5%[4] ≤ 0.3%[6]

pH (1% Aqueous

Solution)
- 6.0-8.0[4] -

Iodine Value (g

I₂/100g)
- - 75 min[6]

RIDADR 2735[1] - -

Hazard Class 8[1] - -

Packing Group III[1] - -

Synthesis and Manufacturing
The general synthesis of tallow amine derivatives involves a multi-step process starting from

animal fat.

Hydrolysis of Tallow: Animal fat (tallow) is hydrolyzed to yield a mixture of free fatty acids.

The typical composition includes oleic acid (37–43%), palmitic acid (24–32%), stearic acid

(20–25%), myristic acid (3–6%), and linoleic acid (2–3%).[7]

Conversion to Fatty Amines: The resulting fatty acids are converted to fatty amines through

the nitrile process.[7] This involves reacting the fatty acids with ammonia at high temperature

and pressure over a catalyst to form nitriles, which are then hydrogenated to primary amines.

Ethoxylation: The fatty amines are then ethoxylated by reacting them with ethylene oxide.

This process renders the molecules water-soluble and amphiphilic.[7] The degree of
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ethoxylation determines the final properties of the surfactant.

Acetate Salt Formation: To produce tallow amine acetate, the tallow amine is neutralized

with acetic acid.[3] This exothermic reaction requires careful temperature control to prevent

the degradation of the amine.[9]
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Caption: Synthesis pathway from tallow to tallow amine acetate.

Applications
Tallow amine acetate and its derivatives have a wide range of applications, primarily as

surfactants. Their cationic nature allows them to interact with negatively charged surfaces,

making them effective in various industrial processes.

Emulsifiers and Dispersing Agents: They are used to stabilize emulsions and disperse

particles in various formulations, including paints, coatings, and agrochemical products.[4][6]
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Corrosion Inhibitors: These compounds can form a protective layer on metal surfaces,

preventing corrosion.[4][6] This is a critical application in the oil and gas industry.

Lubricants: They reduce friction and wear in machinery.[6]

Water Treatment: Used to improve the efficiency of water treatment processes.[4][6]

Personal Care Products: Tallow amine acetate can be found in fabric softeners and

personal care products as a conditioning agent and surfactant.[1][10]

Agrochemicals: Ethoxylated tallow amines are used as wetting agents and emulsifiers in

pesticide formulations, such as glyphosate-based herbicides, to enhance their effectiveness.

[7]

Safety and Handling
Tallow amine acetate is classified as a hazardous substance (Hazard Class 8), indicating it is

corrosive.[1] It is irritating to the skin and eyes.[3] Appropriate personal protective equipment,

such as gloves, goggles, and protective clothing, should be worn when handling this chemical.

[3] It is important to avoid inhalation of vapors and contact with strong oxidizing agents.[3] For

detailed safety information, refer to the Safety Data Sheet (SDS) provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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